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Compound of Interest

Compound Name: H-Thr(Me)-OH

Cat. No.: B1299812 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of H-
Thr(Me)-OH (O-Methyl-L-threonine). The following procedures are based on best practices for

handling similar amino acid derivatives and should be implemented to ensure the safety of all

laboratory personnel.

Personal Protective Equipment (PPE)
When handling H-Thr(Me)-OH, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.[1][2][3] The following table

summarizes the recommended PPE.
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PPE Category Item Specifications Purpose

Eye and Face

Protection

Safety Glasses with

Side Shields or

Chemical Splash

Goggles

ANSI Z87.1

compliant[4]

Protects eyes from

splashes and airborne

particles.

Hand Protection Nitrile or Latex Gloves Chemically resistant
Prevents skin contact

with the chemical.

Body Protection Laboratory Coat Standard
Protects skin and

clothing from spills.

Respiratory Protection
NIOSH-approved

Respirator

Recommended if

handling large

quantities or if dust is

generated

Prevents inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized operational plan is critical for the safe handling of H-Thr(Me)-OH.

The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Cleanup

Disposal

Don Appropriate PPE

Set Up a Well-Ventilated Workspace

Weigh the Required Amount of H-Thr(Me)-OH

Dissolve in Appropriate Solvent

Proceed to Handling

Transfer Solution to Reaction Vessel

Decontaminate Glassware and Surfaces

After Experiment

Remove and Dispose of PPE Properly

Dispose of Chemical Waste in a Labeled Container

Final Step

Dispose of Contaminated Sharps in a Sharps Container

Click to download full resolution via product page

Workflow for safe handling of H-Thr(Me)-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1299812?utm_src=pdf-body-img
https://www.benchchem.com/product/b1299812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of H-Thr(Me)-OH and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization:

Based on available information for similar compounds, H-Thr(Me)-OH is not expected to be

classified as a hazardous waste under RCRA. However, it is crucial to consult local regulations

and your institution's Environmental Health and Safety (EHS) office for final determination.

Disposal Procedures:

Solid Waste:

Collect unused H-Thr(Me)-OH solid in a clearly labeled, sealed container.

The label should include the chemical name ("H-Thr(Me)-OH"), CAS number (if available),

and hazard information (e.g., "Irritant").

Liquid Waste:

Collect solutions containing H-Thr(Me)-OH in a designated, leak-proof, and clearly labeled

waste container.

Do not mix with other incompatible waste streams.

Contaminated Materials:

Dispose of contaminated items such as gloves, weighing paper, and pipette tips in a

designated solid waste container.

If any sharps are contaminated, they must be disposed of in a designated sharps

container.[5]

Regulatory Compliance:
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All chemical waste must be managed in accordance with local, state, and federal regulations.

[6][7][8] Contact your institution's EHS department for specific guidance on waste disposal

procedures.

First Aid Measures
In the event of exposure to H-Thr(Me)-OH, follow these first aid procedures based on

guidelines for similar chemicals.[9]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical aid if irritation develops and persists.

Ingestion

If swallowed, do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Rinse mouth with water. Call a

physician or poison control center immediately.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

This guide is intended to provide essential safety and logistical information. Always consult the

most current Safety Data Sheet (SDS) for H-Thr(Me)-OH if one becomes available and follow

all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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